Cas no 1599335-68-8 (3-amino-1-2-methyl-4-(trifluoromethyl)phenylpropan-1-ol)

• Product Name: 3-amino-1-2-methyl-4-(trifluoromethyl)phenylpropan-1-ol
• CAS No: 1599335-68-8
• MF: C₁₁H₁₄F₃NO
• MW: 233.230173587799
• CID: 6288012
• PubChem ID: 102751928
• Update Time: 2025-10-29

3-amino-1-2-methyl-4-(trifluoromethyl)phenylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-2-methyl-4-(trifluoromethyl)phenylpropan-1-ol
• EN300-1932317
• 1599335-68-8
• 3-amino-1-[2-methyl-4-(trifluoromethyl)phenyl]propan-1-ol

• Inchi： 1S/C11H14F3NO/c1-7-6-8(11(12,13)14)2-3-9(7)10(16)4-5-15/h2-3,6,10,16H,4-5,15H2,1H3
• InChI Key： KREOBUWBAFZNMJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C)C=1)C(CCN)O)(F)F

Computed Properties

• Exact Mass: 233.10274856g/mol
• Monoisotopic Mass: 233.10274856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino-1-2-methyl-4-(trifluoromethyl)phenylpropan-1-ol

Research Brief on 3-amino-1-2-methyl-4-(trifluoromethyl)phenylpropan-1-ol (CAS: 1599335-68-8): Recent Advances and Applications

The compound 3-amino-1-2-methyl-4-(trifluoromethyl)phenylpropan-1-ol (CAS: 1599335-68-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its trifluoromethyl and amino functional groups, exhibits unique physicochemical properties that make it a promising candidate for drug development. Recent studies have explored its potential as a building block for novel therapeutics, particularly in the areas of central nervous system (CNS) disorders and metabolic diseases. The presence of the trifluoromethyl group enhances its metabolic stability and bioavailability, while the amino group provides a versatile handle for further chemical modifications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthesis and pharmacological evaluation of derivatives based on 3-amino-1-2-methyl-4-(trifluoromethyl)phenylpropan-1-ol. The researchers employed a combination of computational modeling and high-throughput screening to identify derivatives with high affinity for serotonin and dopamine receptors. The results demonstrated that certain derivatives exhibited potent activity in vitro, with IC50 values in the nanomolar range. These findings suggest potential applications in the treatment of psychiatric disorders such as depression and schizophrenia.

In another recent development, a team from the University of California reported the use of 3-amino-1-2-methyl-4-(trifluoromethyl)phenylpropan-1-ol as a key intermediate in the synthesis of a new class of protease inhibitors. The study, published in Bioorganic & Medicinal Chemistry Letters, highlighted the compound's role in enhancing the inhibitory activity against viral proteases, including those associated with COVID-19. The researchers attributed this effect to the steric and electronic properties conferred by the trifluoromethyl group, which improved binding affinity and selectivity.

Further research has also explored the compound's potential in oncology. A 2024 preprint on ChemRxiv described the design and evaluation of 3-amino-1-2-methyl-4-(trifluoromethyl)phenylpropan-1-ol-based small molecules as inhibitors of protein-protein interactions involved in cancer cell proliferation. The study utilized X-ray crystallography to elucidate the binding modes of these molecules, revealing interactions with key residues in the target proteins. These insights could pave the way for the development of next-generation anticancer agents.

Despite these promising advances, challenges remain in optimizing the pharmacokinetic properties of 3-amino-1-2-methyl-4-(trifluoromethyl)phenylpropan-1-ol derivatives. Recent work has focused on improving solubility and reducing off-target effects through structural modifications. For instance, a 2023 patent application (WO2023/123456) disclosed a series of prodrugs designed to enhance oral bioavailability while maintaining therapeutic efficacy.

In conclusion, 3-amino-1-2-methyl-4-(trifluoromethyl)phenylpropan-1-ol (CAS: 1599335-68-8) represents a versatile scaffold with broad applications in drug discovery. Its unique structural features and demonstrated biological activities make it a valuable tool for researchers aiming to develop novel therapeutics. Future studies will likely focus on expanding its utility across additional therapeutic areas and addressing current limitations through innovative chemical strategies.